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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Anwendungsbeschreibung bietet detaillierte Protokolle für die Züchtung von

Eisentartrat-Einkristallen mittels der Gel-Kristallisationstechnik. Die Gel-Methode ist

besonders vorteilhaft für die Züchtung von Kristallen aus Substanzen mit geringer Löslichkeit

oder solchen, die sich vor dem Schmelzen zersetzen. Sie ermöglicht die Bildung von

hochreinen Einkristallen bei Umgebungstemperatur, indem sie die Konvektion unterdrückt und

die Diffusion der Reaktanten verlangsamt, was zu einer kontrollierten Keimbildung und einem

langsamen Kristallwachstum führt.

Einleitung
Eisentartrat-Kristalle sind aufgrund ihrer potenziellen Anwendungen in verschiedenen

Bereichen von wissenschaftlichem Interesse, einschließlich als Katalysatoren und in der

pharmazeutischen Industrie.[1][2] Die Gel-Kristallisation ist eine effektive Methode zur

Herstellung von Einkristallen dieser Verbindung. Bei diesem Verfahren diffundieren zwei

lösliche Reaktanten durch ein Gelmedium, reagieren miteinander und bilden ein unlösliches

oder relativ wenig lösliches kristallines Produkt.[3][4] Die Gelmatrix, typischerweise Agar-Agar

oder Silikagel, dient dazu, die Anzahl der kritischen Keime zu begrenzen und die

Geschwindigkeit des Kristallwachstums zu steuern.[5]
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Zwei gängige Gelmedien für die Züchtung von Eisentartrat-Kristallen sind Agar-Agar-Gel und

Silikagel. Nachfolgend werden die Protokolle für beide Methoden beschrieben.

2.1 Protokoll 1: Kristallisation in Agar-Agar-Gel (Einfache Diffusion)

Diese Methode wurde zur Züchtung von reinen Eisen(III)-tartrat-Kristallen verwendet.[1]

Materialien:

Eisen(III)-chlorid-Hexahydrat (FeCl₃·6H₂O)

Dinatriumtartrat

Ammoniumchlorid (NH₄Cl) (optional, zur Kontrolle der Keimbildung)

Agar-Agar-Pulver

Destilliertes Wasser

Reagenzgläser

Vorgehensweise:

Herstellung der Reaktantenlösungen:

Stammlösung A: 1 M Eisen(III)-chlorid-Hexahydrat (FeCl₃·6H₂O) in destilliertem Wasser.

Stammlösung B: 1 M Dinatriumtartrat in destilliertem Wasser.

Stammlösung C: 4 M Ammoniumchlorid (NH₄Cl) in destilliertem Wasser (falls verwendet).

Gel-Zubereitung:

1 g Agar-Agar-Pulver in 100 ml heißem, doppelt deionisiertem Wasser auflösen, um eine

1%ige (w/v) Lösung herzustellen.

10 ml der 1 M FeCl₃·6H₂O-Lösung (Stammlösung A) in ein Reagenzglas geben.

Die heiße 1%ige Agar-Agar-Lösung in das Reagenzglas mit der FeCl₃-Lösung geben.
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Zur Kontrolle der Keimbildung und zur Verbesserung der Kristallqualität können 8,5 ml der

4 M NH₄Cl-Lösung (Stammlösung C) zur Gelmischung hinzugefügt werden.[1]

Gelierung und Alterung:

Das Reagenzglas bei Raumtemperatur stehen lassen, damit das Gel aushärten kann.

Dieser Vorgang dauert in der Regel etwa 3 Tage.[1]

Kristallwachstum:

Nach der Gelierung und Alterung vorsichtig 15 ml der 1 M Dinatriumtartrat-Lösung

(Stammlösung B) über das erstarrte Gel schichten.

Die Reagenzgläser an einem erschütterungsfreien Ort bei Raumtemperatur aufbewahren.

Beobachtung und Ernte:

Das Kristallwachstum über mehrere Tage bis Wochen beobachten. Die Kristalle bilden

sich innerhalb der Gelmatrix.

Nach Abschluss des Wachstums die Kristalle vorsichtig aus dem Gel entnehmen, mit

destilliertem Wasser waschen und an der Luft trocknen.

2.2 Protokoll 2: Kristallisation in Silikagel (Einfache Diffusion)

Diese Methode wird häufig für die Züchtung von Eisen(II)-tartrat-Kristallen verwendet.[2]

Materialien:

Eisen(II)-sulfat (FeSO₄)

Weinsäure (C₄H₆O₆)

Natriummetasilikat (Na₂SiO₃·9H₂O)

Salzsäure (HCl) oder Schwefelsäure (H₂SO₄) zur pH-Einstellung

Destilliertes Wasser
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Reagenzgläser

Vorgehensweise:

Herstellung der Reaktantenlösungen:

Stammlösung A: Wässrige Lösung von Eisen(II)-sulfat (FeSO₄) in der gewünschten

Konzentration.

Stammlösung B: Wässrige Lösung von Weinsäure (C₄H₆O₆) in der gewünschten

Konzentration.

Gel-Zubereitung:

Eine Natriummetasilikatlösung mit einer spezifischen Dichte (z. B. 1,04 g/cm³) herstellen.

Die Weinsäurelösung (Stammlösung B) zur Natriummetasilikatlösung geben und den pH-

Wert mit einer Säure (z. B. HCl) auf einen Wert zwischen 3 und 6 einstellen.[5]

Die Mischung in Reagenzgläser füllen.

Gelierung und Alterung:

Die Reagenzgläser bei Raumtemperatur stehen lassen, bis das Gel erstarrt ist.

Das Gel für eine bestimmte Zeit altern lassen, um die Härte zu erhöhen.[5]

Kristallwachstum:

Nach der Gelierung und Alterung die Eisen(II)-sulfat-Lösung (Stammlösung A) vorsichtig

über das Gel schichten.

Die erwartete chemische Reaktion ist: FeSO₄ + C₄H₆O₆ → FeC₄H₄O₆ + H₂SO₄.[2]

Beobachtung und Ernte:

Die Reagenzgläser an einem erschütterungsfreien Ort bei Raumtemperatur aufbewahren

und das Kristallwachstum beobachten.
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Nach Abschluss des Wachstums die Kristalle wie in Protokoll 1 beschrieben ernten.

Datenpräsentation
Die folgende Tabelle fasst die quantitativen Daten aus der Charakterisierung von Eisentartrat-
Kristallen zusammen, die mittels Gel-Kristallisation gezüchtet wurden.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b12056577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Charakterisier
ungsmethode

Parameter
Reines
Eisentartrat

Kupfer-
dotiertes
Eisentartrat
(Fe₀.₉₅Cu₀.₀₅C₄
H₄O₆·2H₂O)

Referenz

Pulver-

Röntgendiffrakto

metrie (XRD)

Kristallsystem Orthorhombisch Orthorhombisch [6]

Raumgruppe P212121 - [7]

Gitterparameter

a (Å)
8.75 - [6]

Gitterparameter

b (Å)
10.98 - [6]

Gitterparameter

c (Å)
8.19 - [6]

Thermogravimetr

ische Analyse

(TGA)

Zersetzungsstufe

n

Hydratwasserverl

ust, dann

Zersetzung zu

Oxiden

Hydratwasserverl

ust, dann

Zersetzung zu

Oxiden

[1][2]

Gewichtsverlust

bis 500 °C
~98.83% - [1]

Magnetische

Suszeptibilität

Magnetisches

Verhalten
Paramagnetisch Paramagnetisch [2]

Magnetische

Suszeptibilität (χ)
2.15 x 10⁻⁵ 2.21 x 10⁻⁵ [2]

Magnetisches

Moment (μ)
5.02 5.08 [2]

Fourier-

Transform-

Infrarotspektrosk

opie (FTIR)

Charakteristische

Banden (cm⁻¹)

~3100-3600 (O-

H-

Streckschwingun

g), <1600 (C=O-

Ähnliche Banden

mit leichten

Verschiebungen

[1][2]
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Streckschwingun

g), 950-630 (O-

H-Deformation

und C-H-

Streckschwingun

g)

Visualisierungen
4.1 Experimenteller Arbeitsablauf
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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